![molecular formula C20H24N4O B5343421 2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide](/img/structure/B5343421.png)
2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide is a synthetic compound with potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been studied extensively.
Mechanism of Action
The mechanism of action of 2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide involves the inhibition of certain enzymes, such as PKC and tyrosine kinase. This inhibition leads to the disruption of various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to have anti-inflammatory properties, as it inhibits the production of certain cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide in laboratory experiments is its ability to inhibit the activity of certain enzymes, which can be useful in studying various cellular processes. However, one of the limitations of this compound is its potential toxicity, which can affect the viability of cells and tissues.
Future Directions
There are several future directions for research involving 2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide. One potential area of study is its potential use in combination with other compounds for the treatment of cancer. Another area of research is the development of more efficient and less toxic synthesis methods for this compound. Additionally, further studies are needed to determine the potential side effects and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide has been achieved using different methods. One of the most commonly used methods involves the reaction of 2-(1H-pyrazol-1-yl)acetic acid with 2,3,4,9-tetrahydro-1H-carbazol-6-ylmethylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting product is then treated with butyric anhydride to yield the final compound.
Scientific Research Applications
2-(1H-pyrazol-1-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)butanamide has been found to have potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes, such as protein kinase C (PKC) and tyrosine kinase, which are involved in various cellular processes. This compound has also been studied for its potential anticancer properties, as it has been found to induce apoptosis in cancer cells.
properties
IUPAC Name |
2-pyrazol-1-yl-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O/c1-2-19(24-11-5-10-22-24)20(25)21-13-14-8-9-18-16(12-14)15-6-3-4-7-17(15)23-18/h5,8-12,19,23H,2-4,6-7,13H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEGDHEWDHOMFOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NCC1=CC2=C(C=C1)NC3=C2CCCC3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.